Cas no 501127-97-5 (4-Pyrimidinamine, 2-chloro-N-(2,2-dimethylpropyl)-5-nitro-)

4-Pyrimidinamine, 2-chloro-N-(2,2-dimethylpropyl)-5-nitro- structure
501127-97-5 structure
Product Name:4-Pyrimidinamine, 2-chloro-N-(2,2-dimethylpropyl)-5-nitro-
CAS No:501127-97-5
MF:C9H13ClN4O2
MW:244.67812037468
CID:1558720
PubChem ID:17968206
Update Time:2025-04-21

4-Pyrimidinamine, 2-chloro-N-(2,2-dimethylpropyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, 2-chloro-N-(2,2-dimethylpropyl)-5-nitro-
    • NTHNHBTUGGCOHS-UHFFFAOYSA-N
    • DB-393040
    • 501127-97-5
    • 2-Chloro-N-(2,2-dimethylpropyl)-5-nitro-4-pyrimidinamine
    • SCHEMBL13924904
    • (2-Chloro-5-nitro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine
    • (2-Chloro-5-nitro-pyrimidinyl)-(2,2-dimethyl-propyl)-amine
    • SCHEMBL4138613
    • Inchi: 1S/C9H13ClN4O2/c1-9(2,3)5-12-7-6(14(15)16)4-11-8(10)13-7/h4H,5H2,1-3H3,(H,11,12,13)
    • InChI Key: NTHNHBTUGGCOHS-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(=N1)NCC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.07289
  • Monoisotopic Mass: 244.0727034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 80.95
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司